Cas no 864753-20-8 (2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid)

• Product Name: 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid
• CAS No: 864753-20-8
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 5422308
• Update Time: 2025-11-06

2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2Z)-2-(2,4-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoic acid
• 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid

• Inchi： 1S/C20H18O7/c1-11(20(22)23)26-14-6-7-15-17(10-14)27-18(19(15)21)8-12-4-5-13(24-2)9-16(12)25-3/h4-11H,1-3H3,(H,22,23)
• InChI Key： LPTIRTCZGPDKLY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1C=C2OC(=CC3=CC=C(OC)C=C3OC)C(=O)C2=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid

Recent Advances in the Study of 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid (CAS: 864753-20-8)

In recent years, the compound 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid (CAS: 864753-20-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold and propanoic acid moiety, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activities, and potential clinical applications.

The synthesis of 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to achieve higher efficiency. The compound's structural elucidation has been confirmed through NMR spectroscopy and X-ray crystallography, providing a solid foundation for further pharmacological investigations.

Pharmacological studies have revealed that 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid exhibits potent anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), which may contribute to its neuroprotective effects.

Recent research has also explored the compound's potential as an anticancer agent. Preliminary studies indicate that it can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the modulation of apoptotic pathways such as the Bcl-2 family proteins and caspase activation. Furthermore, its low toxicity profile in normal cells highlights its selectivity and potential as a targeted therapy.

In addition to its therapeutic potential, the pharmacokinetic properties of 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid have been investigated. Studies have shown favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. These findings support its further development as a drug candidate, although additional preclinical and clinical studies are needed to fully elucidate its safety and efficacy.

In conclusion, 2-{(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoic acid (CAS: 864753-20-8) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic potential, and advancing it through the drug development pipeline.